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Abstract
(2-methoxyphenyl)hydrazine hydrochloride is a vital chemical intermediate, primarily

recognized for its foundational role in the synthesis of various heterocyclic compounds, most

notably indoles via the Fischer indole synthesis. This technical guide provides a comprehensive

overview of its chemical structure, formula, and key physicochemical properties. It details a

robust experimental protocol for its synthesis from o-anisidine. Furthermore, this document

elucidates its significant application in drug development and organic synthesis, with a

particular focus on the mechanistic pathway of the Fischer indole synthesis, a cornerstone

reaction in medicinal chemistry. Safety and handling protocols are also outlined to ensure its

proper use in a laboratory setting.

Chemical Structure and Formula
(2-methoxyphenyl)hydrazine hydrochloride is an aromatic hydrazine salt. The structure

consists of a hydrazine group (-NHNH2) attached to a benzene ring at position 1, and a

methoxy group (-OCH3) at position 2. The hydrochloride salt form enhances its stability and

solubility in aqueous solutions.

Chemical Formula: C₇H₁₁ClN₂O[1]
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IUPAC Name: (2-methoxyphenyl)hydrazine;hydrochloride[1]

CAS Number: 6971-45-5[1]

Molecular Weight: 174.63 g/mol [1]

Structure:

Physicochemical Properties
A summary of the key quantitative data for (2-methoxyphenyl)hydrazine hydrochloride is

presented in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C₇H₁₁ClN₂O PubChem[1]

Molecular Weight 174.63 g/mol PubChem[1]

Appearance
White to off-white crystalline

solid
CymitQuimica[2]

Melting Point 155 °C Matrix Scientific

Boiling Point
275.3 °C at 760 mmHg (for the

free base)
Sigma-Aldrich

Solubility Soluble in water CymitQuimica[2]

pKa (Predicted) 5.54 (most basic) PubChem

LogP (Predicted) 1.3 PubChem

Topological Polar Surface Area 47.3 Å² ChemScene[3]

Experimental Protocol: Synthesis
The synthesis of (2-methoxyphenyl)hydrazine hydrochloride is typically achieved through

the diazotization of o-anisidine, followed by reduction of the resulting diazonium salt.

Materials and Reagents
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o-Anisidine (C₇H₉NO)

Concentrated Hydrochloric Acid (HCl, 37%)

Sodium Nitrite (NaNO₂)

Sodium Sulfite (Na₂SO₃)

Deionized Water

Ice

Equipment
Three-necked round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Thermometer

Ice bath

Büchner funnel and filter paper

Beakers and graduated cylinders

Procedure
Step 1: Formation of the Diazonium Salt

In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and

dropping funnel, dissolve o-anisidine (e.g., 0.1 mol) in a mixture of concentrated hydrochloric

acid (e.g., 0.3 mol) and water (e.g., 100 mL).

Cool the resulting solution to 0-5 °C in an ice bath with continuous stirring.

Prepare a solution of sodium nitrite (e.g., 0.11 mol) in deionized water (e.g., 50 mL).
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Slowly add the sodium nitrite solution dropwise to the o-anisidine solution, ensuring the

temperature is maintained between 0-5 °C. The formation of the deep blue 2-methoxy-

phenyl diazonium salt indicates the progression of the reaction.[4]

Step 2: Reduction of the Diazonium Salt

In a separate beaker, prepare a solution of sodium sulfite (e.g., 0.25 mol) in deionized water

(e.g., 200 mL).

Slowly add the cold diazonium salt solution to the sodium sulfite solution with vigorous

stirring. The temperature should be kept low during the initial phase of the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Step 3: Hydrolysis and Isolation

Acidify the reaction mixture by the slow addition of concentrated hydrochloric acid.

Heat the solution to approximately 40 °C to complete the hydrolysis and formation of the

hydrochloride salt.[5]

Cool the solution in an ice bath to precipitate the (2-methoxyphenyl)hydrazine
hydrochloride.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with a small amount of cold water and then with a suitable organic

solvent (e.g., ethanol or diethyl ether) to remove impurities.

Dry the product under vacuum to obtain (2-methoxyphenyl)hydrazine hydrochloride as a

crystalline solid.

Applications in Drug Development and Organic
Synthesis
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(2-methoxyphenyl)hydrazine hydrochloride is a cornerstone reagent in the synthesis of

indole-containing scaffolds, which are prevalent in a vast array of pharmaceuticals. Its primary

utility lies in its application as a key starting material for the Fischer indole synthesis.

The Fischer Indole Synthesis
The Fischer indole synthesis is a classic and versatile method for constructing the indole ring

system. The reaction involves the acid-catalyzed cyclization of a phenylhydrazone, which is

formed in situ from the reaction of (2-methoxyphenyl)hydrazine hydrochloride with an

aldehyde or a ketone.

The general workflow for this synthesis is depicted below:
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Caption: Workflow of the Fischer Indole Synthesis.
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This reaction is instrumental in the synthesis of numerous pharmaceuticals, including triptans

for migraine treatment and various anti-inflammatory and anti-cancer agents.

Safety and Handling
(2-methoxyphenyl)hydrazine hydrochloride is a hazardous substance and should be

handled with appropriate safety precautions.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[6]

Handling: Use in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust

or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[7][8]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

incompatible materials.[6]

First Aid:

Skin Contact: Immediately wash with plenty of soap and water.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[8]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[8]

Ingestion: Rinse mouth and seek immediate medical attention.[8]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
(2-methoxyphenyl)hydrazine hydrochloride is a versatile and indispensable reagent in the

fields of organic synthesis and medicinal chemistry. Its role as a precursor in the Fischer indole

synthesis enables the construction of a wide range of biologically active molecules. This guide

has provided a detailed overview of its chemical properties, a reliable synthesis protocol, and
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its primary applications, alongside essential safety and handling information to support its

effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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